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Compound of Interest

Compound Name: (R)-3-Aminopiperidin-2-one

Cat. No.: B113193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of (R)-3-
Aminopiperidin-2-one. Adherence to these protocols is crucial to ensure the integrity of the

compound and the safety of laboratory personnel.

Product Information
(R)-3-Aminopiperidin-2-one is a heterocyclic compound often utilized as a building block in

the synthesis of pharmaceutical agents. Its reactivity and chiral nature make it a valuable

intermediate in drug discovery and development.

Property Value

Molecular Formula C₅H₁₀N₂O

Molecular Weight 114.15 g/mol

Appearance Solid

CAS Number 406216-02-2 (hydrochloride)

Safety and Hazard Information
(R)-3-Aminopiperidin-2-one is classified as a hazardous substance. All personnel handling

this compound must be familiar with its potential hazards and follow appropriate safety
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precautions.

GHS Hazard Classification
Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3

Hazard Statements
H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[4][5]

Precautionary Statements
A summary of precautionary statements is provided below. Always refer to the full Safety Data

Sheet (SDS) for complete information.
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Type Statement

Prevention
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[4][5]

P264: Wash skin thoroughly after handling.[1][2]

[3]

P270: Do not eat, drink or smoke when using

this product.

P280: Wear protective gloves/ eye protection/

face protection.[1][2][3]

Response

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[2][3]

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2][3][4][5]

Storage
P403 + P233: Store in a well-ventilated place.

Keep container tightly closed.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[2][3]

Storage Guidelines
Proper storage is essential to maintain the stability and purity of (R)-3-Aminopiperidin-2-one.
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Storage Condition Recommendation Rationale

Temperature
Store in a freezer at -20°C.[2]

[3][5]

To minimize degradation and

maintain long-term stability.

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen).[4][5]

To prevent oxidation and

reaction with atmospheric

moisture.

Light Keep in a dark place.[5]
To prevent light-induced

degradation.

Container

Keep container tightly closed

in a dry and well-ventilated

place.

To prevent contamination and

exposure to moisture.

The hydrochloride salt of (R)-3-Aminopiperidin-2-one may have different storage

requirements, typically at room temperature under an inert atmosphere.[4] Always refer to the

supplier's specific recommendations.

Handling Protocols
Personal Protective Equipment (PPE)
A diagram outlining the required PPE for handling this compound is provided below.
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Required Personal Protective Equipment (PPE)

Fire-resistant Lab Coat

Nitrile Gloves

Chemical Splash Goggles

Face Shield (if splash risk)

Researcher

Wears

Wears

Wears

Wears

Click to download full resolution via product page

Caption: Required PPE for handling (R)-3-Aminopiperidin-2-one.

Safe Handling Workflow
The following workflow outlines the steps for safely handling (R)-3-Aminopiperidin-2-one in a

laboratory setting.
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Start

Work Area Preparation
(Fume Hood, Spill Kit Ready)

Don Appropriate PPE

Retrieve from -20°C Storage

Equilibrate to Room Temp
in Desiccator

Weigh Required Amount
(Under Inert Atmosphere if possible)

Dissolve in Appropriate Solvent

Perform Experiment

Clean Work Area & Equipment

Dispose of Waste Properly

Return Unused Compound
to -20°C Storage

End

Click to download full resolution via product page

Caption: Safe handling workflow for (R)-3-Aminopiperidin-2-one.
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Experimental Procedures
Protocol 1: Weighing and Dispensing

Ensure a chemical fume hood is operational and the work area is clean.

Don all required PPE as outlined in the diagram above.

Retrieve the container of (R)-3-Aminopiperidin-2-one from the -20°C freezer.

Place the sealed container in a desiccator to allow it to equilibrate to room temperature. This

prevents condensation of atmospheric moisture onto the compound.

Once at room temperature, transfer the container to an analytical balance.

Carefully dispense the desired amount of the solid compound into a clean, dry reaction

vessel.

If the compound is particularly sensitive to air or moisture, perform this step in a glove box

under an inert atmosphere.

Tightly seal the original container and return it to the -20°C freezer.

Protocol 2: Dissolution

Consult relevant literature or solubility data to select an appropriate solvent.

Add the chosen solvent to the reaction vessel containing the weighed (R)-3-
Aminopiperidin-2-one.

Gently agitate or stir the mixture until the solid is fully dissolved.

Proceed with the intended chemical reaction or analysis.

Incompatibilities and Hazardous Reactions
To prevent hazardous reactions, avoid contact with the following substances:

Strong acids
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Strong bases

Strong oxidizing agents

The compound is stable under recommended storage and handling conditions.[6] Hazardous

decomposition products are not expected under normal use.

Spill and Exposure Procedures
The following decision tree outlines the immediate actions to take in the event of a spill or

exposure.
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Spill or Exposure Occurs

Spill or Personal Exposure?

Spill

Spill

Personal Exposure

Exposure

Contain Spill with Absorbent Material

Clean Area with Appropriate Solvent

Dispose of Contaminated Materials as Hazardous Waste

Seek Immediate Medical Attention

Route of Exposure?

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhalation

Ingestion

Ingestion

Remove Contaminated Clothing

Wash with Plenty of Soap and Water for 15 mins

Remove Contact Lenses if Present

Rinse Cautiously with Water for 15 mins

Move to Fresh Air Rinse Mouth with Water

Click to download full resolution via product page

Caption: Emergency procedures for spills or exposure.
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For any significant exposure or if feeling unwell after handling, seek immediate medical

attention and provide the Safety Data Sheet (SDS) to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

